dimethyl 2-{[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino}terephthalate

• Molecular Formula: C15H15N3O5
• Molecular Weight: 317.3 g/mol
• IUPAC Name: dimethyl 2-[(1-methylpyrazole-3-carbonyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C15H15N3O5/c1-18-7-6-11(17-18)13(19)16-12-8-9(14(20)22-2)4-5-10(12)15(21)23-3/h4-8H,1-3H3,(H,16,19)
• InChI Key: RFBAGKRIAZFOQZ-UHFFFAOYSA-N
• SMILES: CN1C=CC(=N1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 2-{[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino}terephthalate, commonly known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act as a pheromone precursor in animals, which can stimulate the release of growth hormone and improve feed intake. In addition, DMPT may also affect the expression of genes involved in metabolism and immune function.
Biochemical and Physiological Effects:
DMPT has been shown to have several biochemical and physiological effects, including increasing the concentration of growth hormone in animals, improving feed utilization, and reducing the levels of ammonia and other harmful substances in livestock waste. In addition, DMPT has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPT in lab experiments is its ability to improve feed utilization and growth performance in animals, which can lead to more accurate and reliable data. However, DMPT can also be expensive and may not be suitable for all types of experiments.

Future Directions

There are several future directions for the study of DMPT. One area of research is the development of more efficient and cost-effective synthesis methods for DMPT. In addition, further research is needed to fully understand the mechanism of action of DMPT and its potential applications in medicine. Finally, more studies are needed to evaluate the long-term effects of DMPT on animal health and the environment.
Conclusion:
In conclusion, DMPT is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT has been extensively studied for its ability to improve feed utilization and growth performance in animals, as well as its potential applications in medicine. Further research is needed to fully understand the mechanism of action of DMPT and its potential applications in different fields.

Synthesis Methods

DMPT is synthesized using a multi-step process that involves the reaction of terephthalic acid with 3-methyl-1H-pyrazole-5-carboxylic acid, followed by the addition of dimethyl sulfate. The resulting product is then purified using recrystallization to obtain pure DMPT.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields. In agriculture, DMPT has been shown to improve feed utilization, increase growth performance, and reduce environmental pollution in livestock. In aquaculture, DMPT has been shown to improve the survival rate and growth of fish and shrimp. In addition, DMPT has also been studied for its potential applications in medicine, including its use as an anti-inflammatory and anti-cancer agent.